6-(3-Fluoro-5-methoxycarbonylphenyl)-2-formylphenol, 95%

• IUPAC Name: methyl 3-fluoro-5-(3-formyl-2-hydroxyphenyl)benzoate
• InChI: InChI=1S/C15H11FO4/c1-20-15(19)11-5-10(6-12(16)7-11)13-4-2-3-9(8-17)14(13)18/h2-8,18H,1H3
• InChI Key: WQDUQZOJBJFVJM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)C2=CC=CC(=C2O)C=O)F
• Molecular Formula: C15H11FO4
• DSSTOX Substance ID: DTXSID60685312
• Molecular Weight: 274.24 g/mol
• CAS RN: 1261907-50-9

Description

6-(3-Fluoro-5-methoxycarbonylphenyl)-2-formylphenol, 95% (6-FMCFP) is an organic compound, which is a derivative of phenol. It has a wide variety of uses in the laboratory and has been studied extensively in the scientific research community. It is a useful reagent in organic synthesis, as it can be used to synthesize a variety of compounds. 6-FMCFP has also been used in the development of pharmaceuticals, cosmetics, and other products.

Mechanism of Action

The mechanism of action of 6-(3-Fluoro-5-methoxycarbonylphenyl)-2-formylphenol, 95% is not fully understood. However, it is believed to be a nucleophilic reagent, meaning that it is able to form covalent bonds with the substrates it reacts with. It is also believed to be a Lewis acid, meaning that it can act as an electron acceptor in chemical reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-(3-Fluoro-5-methoxycarbonylphenyl)-2-formylphenol, 95% have not been studied in detail. However, it is known to be a potent inhibitor of the enzyme monoamine oxidase (MAO), which is involved in the metabolism of neurotransmitters such as serotonin and dopamine. In addition, it has been shown to have anti-inflammatory and anti-oxidant properties.

Advantages and Limitations for Lab Experiments

The main advantage of using 6-(3-Fluoro-5-methoxycarbonylphenyl)-2-formylphenol, 95% in laboratory experiments is its high reactivity, which allows it to be used in a variety of reactions. It also has a relatively low cost and is readily available. However, it is important to note that 6-(3-Fluoro-5-methoxycarbonylphenyl)-2-formylphenol, 95% is a potentially hazardous compound and should be handled with care. In addition, it is important to be aware of the potential for toxic side effects when using 6-(3-Fluoro-5-methoxycarbonylphenyl)-2-formylphenol, 95% in laboratory experiments.

Future Directions

In the future, 6-(3-Fluoro-5-methoxycarbonylphenyl)-2-formylphenol, 95% could be used in a variety of ways. For example, it could be used in the development of new pharmaceuticals and cosmetics. In addition, it could be used as a reagent in organic synthesis, as a catalyst in the synthesis of other organic compounds, and as a reagent in the synthesis of polymers and other materials. Finally, further research could be done to better understand the biochemical and physiological effects of 6-(3-Fluoro-5-methoxycarbonylphenyl)-2-formylphenol, 95%.

Synthesis Methods

6-(3-Fluoro-5-methoxycarbonylphenyl)-2-formylphenol, 95% can be synthesized by several methods, including a modified Sandmeyer reaction, a modified Grignard reaction, and a modified Beckmann rearrangement. In the Sandmeyer reaction, an aryl halide is reacted with an alkali metal cyanide in the presence of a base, such as sodium hydroxide, to form an aryl cyanide. The aryl cyanide is then reacted with an aldehyde to form the 6-(3-Fluoro-5-methoxycarbonylphenyl)-2-formylphenol, 95%. In the Grignard reaction, an aryl halide is reacted with an alkyl magnesium halide to form an aryl magnesium halide. The aryl magnesium halide is then reacted with an aldehyde to form the 6-(3-Fluoro-5-methoxycarbonylphenyl)-2-formylphenol, 95%. In the Beckmann rearrangement, an aryl ketone is reacted with an acid, such as hydrochloric acid, to form an aryl amide. The aryl amide is then reacted with an aldehyde to form the 6-(3-Fluoro-5-methoxycarbonylphenyl)-2-formylphenol, 95%.

Scientific Research Applications

6-(3-Fluoro-5-methoxycarbonylphenyl)-2-formylphenol, 95% has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, cosmetics, and other products. It has also been used as a reagent in organic synthesis. In addition, 6-(3-Fluoro-5-methoxycarbonylphenyl)-2-formylphenol, 95% has been used as a catalyst in the synthesis of other organic compounds, such as amino acids, peptides, and carbohydrates. Furthermore, it has been used as a reagent in the synthesis of polymers and other materials.